Cas no 1785524-05-1 (Tert-butyl 4-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• CAS No: 1785524-05-1
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 6587011
• PubChem ID: 77973899
• Update Time: 2025-11-06

Tert-butyl 4-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1154475
• 1785524-05-1
• tert-butyl 4-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• Tert-butyl 4-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate

• Inchi： 1S/C13H24N2O4/c1-13(2,3)19-12(17)15-6-5-10(14)9(8-15)7-11(16)18-4/h9-10H,5-8,14H2,1-4H3
• InChI Key： JEMCHMFHRCVIDG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(CC(=O)OC)C1)N)=O

Computed Properties

• Exact Mass: 272.17360725g/mol
• Monoisotopic Mass: 272.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.9Ų

Additional information on Tert-butyl 4-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate

Introduction to Tert-butyl 4-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate (CAS No. 1785524-05-1)

Tert-butyl 4-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1785524-05-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic structure known for its broad utility in drug design due to its favorable pharmacokinetic properties and biological activity. The presence of multiple functional groups, including an amino group, a tert-butyl moiety, and an ester-linked ethylene oxide derivative, makes this molecule a versatile intermediate in the synthesis of more complex bioactive agents.

The structure of Tert-butyl 4-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate exhibits a unique combination of features that contribute to its potential applications. The tert-butyl group, a bulky alkyl substituent, often enhances the lipophilicity and metabolic stability of drug candidates, while the amino group provides a site for further chemical modifications, such as coupling reactions to form peptidomimetics or other biologically relevant molecules. The ester linkage at the 3-position introduces a flexible side chain that can be tailored to modulate binding interactions with biological targets.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores due to their demonstrated efficacy in various therapeutic areas. For instance, studies have highlighted the role of piperidine-based scaffolds in the development of antiviral and anticancer agents. The amino-piperidine core of Tert-butyl 4-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate is particularly noteworthy, as it resembles key motifs found in several FDA-approved drugs that target infectious diseases and malignancies. This structural similarity suggests that derivatives of this compound may exhibit similar biological activities or serve as valuable starting points for novel drug discovery.

One of the most compelling aspects of Tert-butyl 4-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate is its potential as a building block for peptide mimetics. The incorporation of this compound into synthetic strategies allows researchers to create constrained analogs of natural peptides with improved pharmacological properties. For example, the ester group at the 3-position can be hydrolyzed under specific conditions to yield an amine, enabling further derivatization into peptidomimetic scaffolds that mimic peptide sequences while avoiding issues such as proteolytic degradation or immunogenicity.

Recent advancements in computational chemistry have further enhanced the utility of compounds like Tert-butyl 4-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate. Molecular docking studies have demonstrated that this molecule can interact with various biological targets, including enzymes and receptors implicated in neurological disorders and metabolic diseases. The flexible ethylene oxide side chain, for instance, may facilitate binding to hydrophobic pockets within protein active sites, while the amino group allows for hydrogen bonding interactions that are critical for receptor recognition.

The synthesis of Tert-butyl 4-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate involves multi-step organic transformations that highlight its synthetic versatility. Key synthetic routes typically begin with the formation of the piperidine ring through reductive amination or cyclization reactions. Subsequent functionalization steps introduce the tert-butyl group and the ester-linked ethylene oxide moiety through nucleophilic substitution or transesterification reactions. These synthetic strategies are well-documented in the literature and can be adapted to produce analogs with modified functional groups for targeted biological evaluations.

From a medicinal chemistry perspective, Tert-butyl 4-amino-3-(2-methoxy-2-oxyethyl)piperidine-1-carboxylate represents an intriguing candidate for further development. Its structural features align with emerging trends in drug design, such as the use of constrained peptidomimetics and bioisosteres to optimize pharmacokinetic profiles. Moreover, its amenability to derivatization makes it a valuable tool for exploring structure–activity relationships (SAR) in high-throughput screening campaigns aimed at identifying novel therapeutic agents.

In conclusion, Tert-butyl 4-amino-3-(2-methoxy-2-oxyethyl)piperidine-1-carboxylate (CAS No. 1785524-05-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and biological relevance, position it as a promising intermediate for developing new drugs across multiple therapeutic domains. As computational and experimental methodologies continue to evolve, compounds like this will undoubtedly play an increasingly important role in advancing drug discovery efforts worldwide.